3-Bromo-2-cyano-5-methoxybenzoic acid
Overview
Description
3-Bromo-2-cyano-5-methoxybenzoic acid (B2C5MBA) is an organic compound with a wide range of applications in the scientific and industrial world. It is a versatile compound that is used for various purposes, including synthesis, research, and development. B2C5MBA is a colorless solid with a molecular weight of 227.02 g/mol and a melting point of 119-121°C. It is a highly reactive compound and can be used in a variety of reactions.
Scientific Research Applications
3-Bromo-2-cyano-5-methoxybenzoic acid is used in a wide range of scientific research applications. It is used as a reagent in organic synthesis, as a catalyst in polymerization reactions, and as a ligand in coordination chemistry. It is also used in the synthesis of pharmaceuticals, agrochemicals, and other industrial products. Additionally, 3-Bromo-2-cyano-5-methoxybenzoic acid is used in the synthesis of fluorescent probes for biological imaging.
Mechanism Of Action
The mechanism of action of 3-Bromo-2-cyano-5-methoxybenzoic acid is not well understood. However, it is believed to act as an electron-withdrawing group, which stabilizes the intermediate species in a reaction. This allows for the formation of a more stable product. Additionally, 3-Bromo-2-cyano-5-methoxybenzoic acid can act as a Lewis acid, which can catalyze certain reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-Bromo-2-cyano-5-methoxybenzoic acid are not well studied. However, it is believed that 3-Bromo-2-cyano-5-methoxybenzoic acid can act as a pro-oxidant, which can increase the production of reactive oxygen species. Additionally, 3-Bromo-2-cyano-5-methoxybenzoic acid has been shown to have anti-inflammatory and anti-cancer effects in cell culture studies.
Advantages And Limitations For Lab Experiments
The main advantage of using 3-Bromo-2-cyano-5-methoxybenzoic acid in laboratory experiments is its versatility. It can be used in a wide range of reactions, including organic synthesis, polymerization, and coordination chemistry. Additionally, 3-Bromo-2-cyano-5-methoxybenzoic acid is a highly reactive compound and can be used in reactions at relatively low temperatures. However, 3-Bromo-2-cyano-5-methoxybenzoic acid is a highly reactive compound and must be handled with care in the laboratory. Additionally, it is not soluble in water, so it must be used in an organic solvent.
Future Directions
There are a number of potential future directions for 3-Bromo-2-cyano-5-methoxybenzoic acid research. These include further studies into its biochemical and physiological effects, as well as its potential applications in drug discovery and development. Additionally, further research into its mechanism of action and its use as a catalyst in organic synthesis could lead to new and improved synthetic methods. Finally, research into its use as a fluorescent probe for biological imaging could lead to new insights into the structure and function of proteins and other biomolecules.
properties
IUPAC Name |
3-bromo-2-cyano-5-methoxybenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6BrNO3/c1-14-5-2-6(9(12)13)7(4-11)8(10)3-5/h2-3H,1H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CVXILQCFJLVCRU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C(=C1)Br)C#N)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6BrNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.05 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-2-cyano-5-methoxybenzoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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